Cas no 2227659-66-5 (trans-1-(tert-butoxycarbonyl)-4-(2，4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: trans-1-(tert-butoxycarbonyl)-4-(2，4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227659-66-5
• MF: C₁₈H₂₅NO₆
• MW: 351.4
• CID: 5012652
• PubChem ID: 155905944
• Update Time: 2025-11-01

trans-1-(tert-butoxycarbonyl)-4-(2，4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Rel-(3S,4R)-1-(tert-butoxycarbonyl)-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
• CID 155905944
• trans-1-(tert-butoxycarbonyl)-4-(2，4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
• 1,3-Pyrrolidinedicarboxylic acid, 4-(2,4-dimethoxyphenyl)-, 1-(1,1-dimethylethyl) ester, (3S,4R)-
• rac-(3R,4S)-1-(tert-butoxy)carbonyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
• starbld0029219
• rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
• EN300-1454715
• 2227659-66-5

• Inchi： 1S/C18H25NO6/c1-18(2,3)25-17(22)19-9-13(14(10-19)16(20)21)12-7-6-11(23-4)8-15(12)24-5/h6-8,13-14H,9-10H2,1-5H3,(H,20,21)/t13-,14+/m0/s1
• InChI Key： ATPJSCRRUKTQQU-UONOGXRCSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C(=O)O)[C@H](C2C=CC(=CC=2OC)OC)C1)=O

Computed Properties

• Exact Mass: 351.16818752g/mol
• Monoisotopic Mass: 351.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.3

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 498.5±45.0 °C(Predicted)
• pka: 4.28±0.40(Predicted)

Additional information on trans-1-(tert-butoxycarbonyl)-4-(2，4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid

Introduction to trans-1-(tert-butoxycarbonyl)-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227659-66-5)

The compound trans-1-(tert-butoxycarbonyl)-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2227659-66-5, is a specialized organic molecule with significant applications in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic utilities. The presence of a tert-butoxycarbonyl (Boc) protecting group at the 1-position and a 2,4-dimethoxyphenyl substituent at the 4-position of the pyrrolidine ring confers unique chemical and pharmacological properties, making it a valuable intermediate in synthetic chemistry and drug development.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolidine scaffolds in designing novel therapeutic agents. The structural motif of pyrrolidine is frequently encountered in bioactive molecules due to its ability to mimic natural amino acid structures, thereby facilitating interactions with biological targets such as enzymes and receptors. In particular, the 2,4-dimethoxyphenyl group introduces hydrophobicity and electronic characteristics that can modulate binding affinity and selectivity. This makes trans-1-(tert-butoxycarbonyl)-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid a promising candidate for further derivatization and exploration in drug discovery programs.

The Boc protecting group at the 1-position serves a critical role in synthetic protocols by safeguarding the carboxylic acid functionality during subsequent reactions. This protection-deprotection strategy is essential for multi-step organic synthesis, allowing chemists to introduce other functional groups or side chains without unwanted side reactions. The stability provided by the Boc group ensures high yields and purity in the final product, which is crucial for pharmaceutical applications where impurities can compromise efficacy and safety.

Current research in the field of bioorganic chemistry has demonstrated that pyrrolidine derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural features of trans-1-(tert-butoxycarbonyl)-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid, particularly the aromatic ring system and the nitrogen-containing heterocycle, are believed to contribute to its pharmacological potential. Studies have shown that modifications in this region can significantly alter biological responses, underscoring the importance of rational molecular design.

In vitro studies have begun to explore the interactions of this compound with various biological targets. The 2,4-dimethoxyphenyl moiety has been found to interact with proteins through hydrophobic pockets, while the pyrrolidine ring can engage in hydrogen bonding or salt bridge interactions. These interactions are critical for determining binding affinity and specificity. Furthermore, computational modeling techniques have been employed to predict how structural variations might influence binding modes, providing insights into potential drug candidates before experimental synthesis.

The synthesis of trans-1-(tert-butoxycarbonyl)-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid involves a series of well-established organic transformations, including condensation reactions, cyclization processes, and protecting group manipulations. Advanced synthetic methodologies have been developed to improve efficiency and scalability, ensuring that larger quantities of this compound can be produced for research purposes. These methodologies often incorporate green chemistry principles to minimize waste and reduce environmental impact.

One notable application of this compound is in the development of chiral auxiliaries or ligands for asymmetric synthesis. The stereochemistry introduced by the trans configuration at the pyrrolidine ring can be exploited to produce enantiomerically pure compounds, which are often required for pharmaceuticals due to their improved pharmacokinetic profiles. The presence of multiple chiral centers makes this molecule an attractive scaffold for exploring enantioselective catalysis.

The pharmaceutical industry continues to invest in innovative approaches for drug discovery, leveraging natural product-inspired scaffolds like pyrrolidines. The versatility of trans-1-(tert-butoxycarbonyl)-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid lies in its ability to serve as a building block for numerous derivatives with tailored biological activities. Ongoing research aims to uncover new therapeutic applications by modifying its core structure while retaining key pharmacophoric elements.

Future directions in this area may involve exploring derivative compounds that exhibit enhanced bioavailability or reduced toxicity compared to existing drugs. By integrating structure-based design principles with high-throughput screening technologies, researchers can accelerate the identification of promising candidates for clinical development. The compound’s unique structural features make it a valuable asset in these efforts.

In conclusion,trans-1-(tert-butoxycarbonyl)-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227659-66-5) represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and potential biological applications. Its role as an intermediate in synthetic chemistry underscores its importance in drug development pipelines worldwide. As research progresses，this compound will continue to contribute to innovations in medicine，offering new opportunities for therapeutic intervention.